(E)-2-(2,2-dimethylpropanoyl)-3-(1-pyrrolidinyl)-2-propenenitrile

• IUPAC Name: (2E)-4,4-dimethyl-3-oxo-2-(pyrrolidin-1-ylmethylidene)pentanenitrile
• InChI: InChI=1S/C12H18N2O/c1-12(2,3)11(15)10(8-13)9-14-6-4-5-7-14/h9H,4-7H2,1-3H3/b10-9+
• InChI Key: YJWKKEQLUPFZME-MDZDMXLPSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CN1CCCC1)C#N
• Isomeric SMILES: CC(C)(C)C(=O)/C(=C/N1CCCC1)/C#N
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

(E)-2-(2,2-dimethylpropanoyl)-3-(1-pyrrolidinyl)-2-propenenitrile, abbreviated as DMPP, is a synthetic compound with a wide range of applications in scientific research. DMPP is a chiral molecule, meaning that it has two different forms that are mirror images of each other. It has been used in a variety of studies, from biochemistry to pharmacology, due to its unique properties.

Scientific Research Applications

Synthesis and Reactivity

This compound is utilized in synthetic chemistry for the development of novel heterocyclic compounds and intermediates with potential applications in materials science, pharmaceuticals, and organic electronics. The research includes synthesis routes, reaction mechanisms, and the exploration of its reactivity with various nucleophiles and electrophiles.

• Enamine and Azaenamine Synthesis : Enamines and azaenamines derived from the compound have been explored for their synthesis and reactivity, yielding a variety of heterocyclic compounds. These transformations have been studied for their potential in constructing complex molecular architectures (Abdallah, 2007).

• Organic Photocycloadditions : Its derivatives have been used in photocycloaddition reactions to generate oxetanes, a reaction valuable for creating four-membered cyclic compounds. This research has implications for developing materials with unique optical properties (van Wolven, Döpp, & Henkel, 2006).

• Heteroarene Synthesis : A novel approach involving the compound has been applied to synthesize CMe2CF3-containing heteroarenes through a tandem 1,1-dimethyltrifluoroethylation and cyclization of isonitriles. This method opens pathways for the efficient production of heteroarenes, which are important in drug discovery processes (Shi et al., 2018).

• Antimicrobial Agent Synthesis : The structural motif present in the compound has been utilized in the synthesis of pyridine derivatives containing mercaptotriazole and thiazolidinone, demonstrating significant antimicrobial activities. This research contributes to the development of new classes of antimicrobial agents (Mehta et al., 2007).